Cas no 60515-31-3 (4-hydroxy-3-methoxy-N-methylbenzamide)

• Product Name: 4-hydroxy-3-methoxy-N-methylbenzamide
• CAS No: 60515-31-3
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• MDL: MFCD12974824
• CID: 4061054
• PubChem ID: 21747271
• Update Time: 2025-05-20

4-hydroxy-3-methoxy-N-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-hydroxy-3-methoxy-N-methyl-
• 4-Hydroxy-3-methoxy-N-methyl-benzamide
• 4-hydroxy-3-methoxy-N-methylbenzamide
• SCHEMBL5758000
• A1-06397
• DB-184911
• 60515-31-3
• RKXKSZGILNYOAQ-UHFFFAOYSA-N

• MDL： MFCD12974824
• Inchi： 1S/C9H11NO3/c1-10-9(12)6-3-4-7(11)8(5-6)13-2/h3-5,11H,1-2H3,(H,10,12)
• InChI Key： RKXKSZGILNYOAQ-UHFFFAOYSA-N
• SMILES： C(NC)(=O)C1=CC=C(O)C(OC)=C1

Computed Properties

• Exact Mass: 181.07389321Da
• Monoisotopic Mass: 181.07389321Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on 4-hydroxy-3-methoxy-N-methylbenzamide

4-Hydroxy-3-methoxy-N-methylbenzamide (CAS No. 60515-31-3): An Overview of Its Properties and Applications in Chemical and Pharmaceutical Research

4-Hydroxy-3-methoxy-N-methylbenzamide (CAS No. 60515-31-3) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including medicinal chemistry, pharmaceutical research, and materials science. This compound, also known as HMMB, is characterized by its aromatic ring with hydroxy, methoxy, and N-methyl substituents, which contribute to its diverse reactivity and biological activity.

The chemical formula of 4-hydroxy-3-methoxy-N-methylbenzamide is C₉H₁₁NO₃, and it has a molecular weight of approximately 177.18 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited but can be enhanced by adjusting the pH or using co-solvents.

In the realm of medicinal chemistry, 4-hydroxy-3-methoxy-N-methylbenzamide has been explored for its potential as a lead compound in the development of new therapeutic agents. Recent studies have highlighted its anti-inflammatory properties, which are attributed to its ability to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that HMMB could be a valuable candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 4-hydroxy-3-methoxy-N-methylbenzamide has also shown promise in the field of cancer research. Studies have demonstrated that it can induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and leukemia cells. The mechanism of action appears to involve the modulation of key signaling pathways such as the mitogen-activated protein kinase (MAPK) pathway and the phosphatidylinositol 3-kinase (PI3K)/Akt pathway. These pathways are crucial for cell survival and proliferation, and their inhibition by HMMB can lead to cell cycle arrest and apoptosis.

In addition to its biological activities, 4-hydroxy-3-methoxy-N-methylbenzamide has been investigated for its potential use in materials science. Its aromatic structure and functional groups make it an attractive building block for the synthesis of more complex molecules with tailored properties. For example, it has been used as a precursor in the synthesis of polymeric materials with enhanced thermal stability and mechanical strength. These materials have potential applications in areas such as electronics, coatings, and composites.

The synthesis of 4-hydroxy-3-methoxy-N-methylbenzamide can be achieved through various routes, depending on the desired scale and purity level. One common method involves the reaction of 4-hydroxy-3-methoxybenzoic acid with methylamine in the presence of a coupling agent such as 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDC·HCl) or N,N'-dicyclohexylcarbodiimide (DCC). This reaction typically yields high-purity product with good yields.

In conclusion, 4-hydroxy-3-methoxy-N-methylbenzamide (CAS No. 60515-31-3) is a multifaceted compound with a wide range of applications in chemical and pharmaceutical research. Its unique chemical structure endows it with valuable biological activities, making it a promising candidate for the development of new therapeutic agents. Additionally, its versatility as a building block in materials science opens up new possibilities for the creation of advanced materials with tailored properties. As research continues to uncover new aspects of this compound's behavior and potential uses, it is likely that HMMB will play an increasingly important role in various scientific disciplines.